5h-Tetrazole-5-thiol

Specification

• CAS No.: 18686-81-2
• Molecular Formula: CH2N4S
• Molecular Weight: 102.12 g/mol
• IUPAC Name: 5H-tetrazole-5-thiol
• Standard InChI: InChI=1S/CH2N4S/c6-1-2-4-5-3-1/h1,6H
• Standard InChI Key: JAAIPIWKKXCNOC-UHFFFAOYSA-N
• SMILES: C1(N=NN=N1)S
• Canonical SMILES: C1(N=NN=N1)S

Introduction

5H-Tetrazole-5-thiol is a heterocyclic compound that contains both nitrogen and sulfur atoms. It is known for its unique chemical properties and reactivity, making it a valuable compound in various fields of scientific research and industrial applications. Despite the lack of detailed information from specific sources, we can infer its significance based on related compounds and general properties of tetrazoles.

Synthesis Methods

The synthesis of tetrazole compounds generally involves the reaction of hydrazine derivatives with carbon disulfide in the presence of a base. For 5H-Tetrazole-5-thiol, a similar synthetic route might be employed, although specific conditions or reagents may vary.

Chemical Reactions and Applications

Tetrazole compounds are known to undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can lead to the formation of sulfoxides, sulfones, and other substituted tetrazole derivatives. The applications of such compounds include their use as building blocks in organic synthesis, potential bioactive compounds, and intermediates in pharmaceutical and industrial chemical production.

Comparison with Similar Compounds

Similar compounds, such as 1-Phenyl-1H-tetrazole-5-thiol, have been studied for their corrosion inhibition properties and use in organic synthesis. These compounds often exhibit unique reactivity due to their specific chemical structures.

Data Tables

Given the limited specific information on 5H-Tetrazole-5-thiol, we can provide a general overview of related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Applications
1-Phenyl-1H-tetrazole-5-thiol	C7H6N4S	178.21	Corrosion inhibitor, organic synthesis
1H-Tetrazole-5-thiol	CH2N4S	102.12	Potential bioactive compound, intermediate in synthesis